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Compound of Interest
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Cat. No.: B1216576 Get Quote

While "polyvinylcyclooctane" is not a standard nomenclature in polymer chemistry, the

polymer derived from the ring-opening of the cyclooctene monomer is known as

polycyclooctane or, more commonly, polycyclooctene (PCO). This polymer and its derivatives

have garnered significant interest in material science for their versatile properties and potential

applications. This document provides detailed application notes and protocols for researchers,

scientists, and professionals interested in the utilization of polycyclooctene-based materials.

Application Notes
Polycyclooctene is synthesized through Ring-Opening Metathesis Polymerization (ROMP) of

cyclooctene, a process that allows for considerable control over the polymer's microstructure

and, consequently, its material properties.[1][2][3] The applications of PCO and its

functionalized derivatives are diverse, spanning from smart materials to biomedical uses.

1. Shape Memory Polymers:

Chemically cross-linked polycyclooctene exhibits excellent shape memory behavior.[1][4][5]

These materials can be deformed and fixed into a temporary shape and will recover their

original, permanent shape upon the application of an external stimulus, such as heat. The

transition temperature for this shape recovery can be tuned by controlling the trans and cis

isomer content in the polymer backbone, which affects the material's melting point.[1][4] This

property makes PCO a candidate for applications such as self-deployable structures, smart

textiles, and biomedical devices.
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2. Advanced Adhesives and Coatings:

The functionalization of polycyclooctene, for instance, through thiol-ene click chemistry to

introduce polar groups, can significantly enhance its adhesive properties.[6][7] By modifying the

PCO backbone with hydroxyl or carboxyl groups, its surface polarity can be increased, leading

to improved adhesion, making it suitable for packaging and as a tie layer in multi-layer

materials.[6][8] Furthermore, grafting hydrophilic polymers like poly(ethylene glycol) (PEG) onto

the PCO backbone creates amphiphilic copolymers with tunable surface properties, which can

be used to create surfaces that resist protein adsorption, a valuable characteristic for

biomedical coatings and implants.[9][10]

3. Polymer Upcycling and Sustainable Materials:

Polycyclooctene serves as a valuable model polymer for chemically upcycling polyethylene,

one of the most common plastic wastes.[7][8] By studying the functionalization of PCO,

researchers can develop strategies to introduce valuable chemical functionalities into

polyethylene waste streams, transforming them into higher-value materials like linear ethylene

copolymers with tailored properties.[11][12] This research is pivotal in the development of a

circular economy for plastics.

4. Drug Delivery Systems:

Amphiphilic copolymers based on polycyclooctene, such as PCO-graft-PEG, can self-assemble

into nanoparticles or micelles in aqueous environments.[9][10] These nanostructures can

encapsulate hydrophobic drugs, enhancing their solubility and circulation time in the body. The

ability to modify the surface of these carriers, for instance with targeting ligands, opens up

possibilities for targeted drug delivery to specific cells or tissues, potentially reducing side

effects and improving therapeutic efficacy.

Quantitative Data
The following tables summarize key quantitative data for polycyclooctene and its derivatives as

reported in the literature.

Table 1: Thermal Properties of Polycyclooctene
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Property Value Conditions/Notes Reference

Melting Temperature

(Tm)
19 to 61 °C

Tunable based on

trans/cis double bond

content

[1]

Glass Transition Temp

(Tg)
-23 °C

For a specific 1,2,3-

triazolium

functionalized PCO

[5]

Table 2: Mechanical and Surface Properties of Functionalized Polycyclooctene

Property Value Material Reference

Ultimate Shear

Strength
~10-fold increase

Hydroxyl-

functionalized PCO

vs. neat PCO

[7]

Water Contact Angle 87.7° to 65.8°

Neat PCO vs. PCO-g-

PEG with increasing

PEG content

[9]

Strain at Break > 4000%

Linear EEA analogs

from hydroesterified

PCO

[12]

Experimental Protocols
1. Synthesis of Polycyclooctene via ROMP:

This protocol describes a general procedure for the synthesis of polycyclooctene using a

Grubbs catalyst.

Materials:cis-cyclooctene, Grubbs' second or third-generation catalyst, dichloromethane

(DCM), methanol.

Procedure:
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In a nitrogen-purged glovebox, dissolve cis-cyclooctene in anhydrous DCM.

Add the Grubbs catalyst to the monomer solution. The monomer-to-catalyst ratio will

determine the molecular weight.

Stir the reaction mixture at room temperature. Polymerization is typically rapid.

After the desired time, quench the reaction by adding a small amount of ethyl vinyl ether.

Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

Filter and dry the resulting polycyclooctene under vacuum.

2. Characterization of Polycyclooctene:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the trans/cis ratio of

vinylene groups and confirm functionalization.

Differential Scanning Calorimetry (DSC): To measure thermal transitions such as the melting

temperature (Tm) and glass transition temperature (Tg).[1][4]

Dynamic Mechanical Analysis (DMA): To characterize the mechanical properties and shape

memory behavior.[4]

Wide-Angle X-ray Scattering (WAXS): To analyze the crystalline structure of the polymer.[4]

Diagrams
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Caption: Experimental workflow for the synthesis and characterization of polycyclooctene.
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Caption: Logical relationships of polycyclooctene functionalization and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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